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Compound of Interest

Compound Name: D-glyceraldehyde

Cat. No.: B118911 Get Quote

Ensuring a safe and compliant laboratory environment necessitates rigorous adherence to

proper chemical waste disposal protocols. This guide provides essential safety and logistical

information for the disposal of D-glyceraldehyde, tailored for researchers, scientists, and drug

development professionals.

D-Glyceraldehyde, a simple aldose sugar, is a common intermediate in carbohydrate

metabolism. While not classified as a hazardous substance for transport, it is recognized as

causing skin, eye, and respiratory irritation.[1] Therefore, its disposal requires careful

management to protect personnel and the environment. The primary directive for the disposal

of D-glyceraldehyde is to follow local, state, and federal regulations, which generally mandate

disposal through an approved waste disposal plant.[1][2]

Immediate Safety and Handling Precautions
Before handling D-glyceraldehyde for disposal, it is imperative to observe the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety glasses or goggles, and a laboratory coat to prevent skin and eye

contact.[1][2]

Ventilation: Handle D-glyceraldehyde in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of any mists or vapors.[1][2]
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Avoid Contact: Prevent direct contact with skin, eyes, and personal clothing. In case of

contact, immediately flush the affected area with copious amounts of water for at least 15

minutes.[1][2]

Handling: Wash hands thoroughly after handling. Avoid breathing any fumes and minimize

dust generation.[1]

Step-by-Step Disposal Plan
The standard and required method for D-glyceraldehyde disposal is through your institution's

hazardous waste program. For small quantities, a laboratory neutralization procedure can be

employed to convert the aldehyde to a less hazardous substance before collection.

Standard Disposal Procedure:
Waste Segregation: Segregate D-glyceraldehyde waste from other waste streams to

prevent accidental mixing with incompatible chemicals.[3]

Containerization: Use a designated and compatible hazardous waste container. The

container must be in good condition, with a secure screw cap.[3]

Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical

name, "D-Glyceraldehyde." Include the concentration and any relevant hazard information.

[3]

Storage: Store the sealed and labeled waste container in a designated satellite accumulation

area within the laboratory. This area should be secure and away from general laboratory

traffic.[3]

Waste Pickup: Follow your institution's specific procedures to request a waste pickup from

the Environmental Health and Safety (EHS) department. This is often done through an online

system.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for D-Glyceraldehyde, primarily sourced

from safety data sheets.
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Property Value

Molecular Formula C₃H₆O₃

Molecular Weight 90.08 g/mol [1]

Appearance Colorless to light yellow viscous liquid[1]

Flash Point 113°C[1]

Storage Temperature 2-8°C[1]

Experimental Protocol: Neutralization of Small
Quantities of D-Glyceraldehyde via Oxidation
For small quantities of D-glyceraldehyde waste, an oxidation reaction can be performed to

convert it to the less reactive glyceric acid. This procedure should be carried out by trained

personnel in a controlled laboratory setting, such as a chemical fume hood.[2]

Materials:

D-Glyceraldehyde waste solution

Potassium permanganate (KMnO₄) solution (0.1 M)

Sulfuric acid (H₂SO₄) (1 M)

Sodium bisulfite (NaHSO₃)

pH paper or pH meter

Stir plate and stir bar

Appropriate reaction vessel (e.g., Erlenmeyer flask) within a secondary container

Procedure:

Preparation: In a chemical fume hood, place the D-glyceraldehyde waste solution in a

suitable reaction vessel equipped with a stir bar.[2]
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Acidification: Slowly add 1 M sulfuric acid to the solution while stirring until the pH is

approximately 3. This creates an acidic environment necessary for the oxidation reaction.[2]

Oxidation: While stirring vigorously, slowly add 0.1 M potassium permanganate solution

dropwise. The purple color of the permanganate will disappear as it is consumed in the

reaction. Continue adding the permanganate solution until a faint, persistent pink or purple

color remains, indicating that the oxidation of glyceraldehyde is complete.[2]

Quenching Excess Oxidant: If a strong purple color from excess potassium permanganate

persists, add a small amount of sodium bisulfite to quench it. Add the sodium bisulfite until

the purple color disappears.[2]

Neutralization: Check the pH of the final solution. Neutralize the solution by adding a suitable

base, such as sodium bicarbonate, until the pH is between 6 and 8.[2]

Final Disposal: The resulting solution, now primarily containing glyceric acid salts, should be

collected in a properly labeled hazardous waste container for pickup by your institution's

EHS department.[2]

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of D-Glyceraldehyde.
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Caption: Disposal workflow for D-Glyceraldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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